4-[3-(2,5-difluorophenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]benzoic acid
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Overview
Description
- Its structure consists of a benzoic acid core attached to a 1,2,4-triazole ring via a sulfanyl (thiol) group and a difluorophenyl substituent.
- The compound exhibits interesting pharmacological properties due to its unique structure.
4-[3-(2,5-difluorophenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]benzoic acid: , is a chemical compound with the molecular formula CHFNOS.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, antifungal properties).
Medicine: Research on its pharmacological effects and potential drug development.
Industry: May find applications in materials science or as intermediates for other compounds.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets and pathways need further exploration.
Comparison with Similar Compounds
- While there are related benzoic acids and triazoles, the unique combination of the benzylic sulfanyl group and the difluorophenyl substituent sets this compound apart.
- Similar compounds include other benzoic acids, triazoles, and benzylic derivatives.
Properties
Molecular Formula |
C15H9F2N3O2S |
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Molecular Weight |
333.3 g/mol |
IUPAC Name |
4-[3-(2,5-difluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]benzoic acid |
InChI |
InChI=1S/C15H9F2N3O2S/c16-9-3-6-12(17)11(7-9)13-18-19-15(23)20(13)10-4-1-8(2-5-10)14(21)22/h1-7H,(H,19,23)(H,21,22) |
InChI Key |
PNDARGCLMMXKBX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)N2C(=NNC2=S)C3=C(C=CC(=C3)F)F |
Origin of Product |
United States |
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